Fluorescence turn-on hairpin-probe PCR†

Chemical Communications Pub Date: 2017-01-09 DOI: 10.1039/C6CC08947J

Abstract

A new fluorescence turn-on type of PCR monitoring system (Hpro-PCR) using a hairpin probe and a primer having a tag sequence at the 5′ end with the fluorescent molecule 2,7-diamino-1,8-naphthyridine derivative (DANP) has been developed. The Hpro-PCR exploited the modulation of the equilibrium states between the DANP-bound hairpin structure and probe–tag duplex, and the PCR progress alternated the equilibrium state, resulting in the change of fluorescent intensity.

Graphical abstract: Fluorescence turn-on hairpin-probe PCR
Fluorescence turn-on hairpin-probe PCR†
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